Cas no 172936-00-4 (2(1H)-Quinoxalinethione, 6-chloro-)

• Product Name: 2(1H)-Quinoxalinethione, 6-chloro-
• CAS No: 172936-00-4
• MF: C₈H₅ClN₂S
• MW: 196.656698942184
• CID: 5025304
• Update Time: 2023-08-25

2(1H)-Quinoxalinethione, 6-chloro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinethione, 6-chloro-
• 6-chloro-1H-quinoxaline-2-thione

• Inchi： 1S/C8H5ClN2S/c9-5-1-2-6-7(3-5)10-4-8(12)11-6/h1-4H,(H,11,12)
• InChI Key： XPBWNZBVHZWVFZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=CC(N2)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• XLogP3: 1.9
• Topological Polar Surface Area: 56.5